Cas no 2586126-00-1 (Phenol, 5-​bromo-​2,​4-​difluoro-​3-​methyl-)

• Product Name: Phenol, 5-​bromo-​2,​4-​difluoro-​3-​methyl-
• CAS No: 2586126-00-1
• MF: C₇H₅BrF₂O
• MW: 223.01
• CID: 5077065
• Update Time: 2025-10-29

Phenol, 5-​bromo-​2,​4-​difluoro-​3-​methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-​bromo-​2,​4-​difluoro-​3-​methyl-

• Inchi： 1S/C7H5BrF2O/c1-3-6(9)4(8)2-5(11)7(3)10/h2,11H,1H3
• InChI Key： QZBVDHDUSQNDIU-UHFFFAOYSA-N
• SMILES： C1C(=C(C(C)=C(C=1Br)F)F)O

Additional information on Phenol, 5-​bromo-​2,​4-​difluoro-​3-​methyl-

Phenol, 5-Bromo-2,4-Difluoro-3-Methyl-

Phenol, 5-bromo-2,4-difluoro-3-methyl- (CAS No. 2586126-00-1) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique substitution pattern on the phenol ring, which includes a bromine atom at position 5, fluorine atoms at positions 2 and 4, and a methyl group at position 3. The combination of these substituents imparts distinctive chemical properties that make this compound valuable for various applications.

The synthesis of Phenol, 5-bromo-2,4-difluoro-3-methyl typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts in electrophilic substitution reactions has been reported to significantly improve yields and reduce side reactions.

One of the most notable applications of Phenol, 5-bromo-2,4-difluoro-3-methyl is in the development of advanced materials. Its fluorinated aromatic structure contributes to high thermal stability and chemical resistance, making it an ideal candidate for use in high-performance polymers and coatings. Researchers have demonstrated that incorporating this compound into polymer matrices can enhance mechanical properties such as tensile strength and flexibility.

In the pharmaceutical industry, Phenol, 5-bromo-2,4-difluoro-3-methyl serves as an intermediate in the synthesis of bioactive molecules. Its bromine substituent facilitates further functionalization through nucleophilic aromatic substitution reactions, enabling the creation of diverse drug candidates with potential therapeutic applications. Recent studies have explored its role in anti-cancer drug development due to its ability to modulate specific cellular pathways.

The electronic properties of Phenol, 5-bromo-2,4-difluoro-3-methyl also make it a promising material for optoelectronic devices. Its conjugated aromatic system exhibits strong fluorescence under UV light, which has been leveraged in the design of sensors and light-emitting diodes (LEDs). Collaborative efforts between chemists and engineers have led to prototypes that demonstrate improved efficiency compared to traditional materials.

From an environmental perspective, understanding the fate and transport of Phenol, 5-bromo-2,4-difluoro-3-methyl in natural systems is crucial for risk assessment. Studies have shown that its fluorinated substituents influence its bioaccumulation potential and degradation pathways under aerobic conditions. This information is vital for ensuring safe handling practices during industrial processes.

In summary, Phenol, 5-bromo-2,4-difluoro-3-methyl (CAS No. 2586126-00-1) stands out as a versatile compound with applications spanning multiple disciplines. Its unique chemical structure provides a foundation for innovative solutions in materials science, pharmaceuticals, and electronics. As research continues to uncover new properties and applications for this compound, its role in advancing technological frontiers is expected to grow significantly.